Cobalt sulfate
Overview
Description
Cobalt(II) sulfate is an inorganic compound with the formula CoSO4(H2O)x. It usually refers to the hexa- or heptahydrates CoSO4.6H2O or CoSO4.7H2O, respectively . The heptahydrate is a red solid that is soluble in water and methanol . It is odorless and sinks as well as mixes well in water .
Synthesis Analysis
Cobalt(II) sulfate forms by the reaction of metallic cobalt, its oxide, hydroxide, or carbonate with aqueous sulfuric acid . The reaction may also occur between cobalt carbonate, which results in the formation of cobalt sulfate along with carbon dioxide and water .Molecular Structure Analysis
The molecular or chemical formula of Cobalt(II) sulfate is CoSO4 . It contains cobalt in its +2 oxidation state . It contains cobalt and sulfate ions .Chemical Reactions Analysis
The potential impacts of cobalt refining were mainly concentrated in the fossil depletion and freshwater ecotoxicity categories . The beneficiation stage and the refining stage account for 72% and 26% of the total normalization value, respectively .Physical And Chemical Properties Analysis
Cobalt(II) sulfate is a red (anhydrous, monohydrate) or pink (hexa-, heptahydrate) crystalline solid, soluble in water . It also displays moderate solubility in ethanol, but insoluble in non-polar solvents . It decomposes when heated above 735 °C .Mechanism of Action
Safety and Hazards
Future Directions
Cobalt sulfate is being used in the booming electric vehicle market . Electra Battery Materials Corporation and Eurasian Resources Group have signed a binding letter of intent for long-term supply of ERG’s cobalt hydroxide to North America’s first battery grade cobalt sulfate refinery . This agreement supports efforts to onshore the battery supply chain and reduce reliance on foreign refiners .
properties
CAS RN |
10393-49-4 |
|---|---|
Product Name |
Cobalt sulfate |
Molecular Formula |
C10H22O2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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